Cas no 87814-96-8 (2-Chloro-N-ethyl-N-propylacetamide)

• Product Name: 2-Chloro-N-ethyl-N-propylacetamide
• CAS No: 87814-96-8
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• CID: 2810808
• PubChem ID: 13344564
• Update Time: 2025-06-09

2-Chloro-N-ethyl-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 87814-96-8
• EN300-37606
• CS-0247889
• DTXSID00537624
• Acetamide, 2-chloro-N-ethyl-N-propyl-
• G40811
• QYCUBRKBUVRFKJ-UHFFFAOYSA-N
• SCHEMBL1880376
• 2-chloro-n-ethyl-n-propylacetamide
• Chloroacetamide, N-ethyl-N-propyl-
• DTXCID10488411
• 2-Chloro-N-ethyl-N-propylacetamide

• Inchi： 1S/C7H14ClNO/c1-3-5-9(4-2)7(10)6-8/h3-6H2,1-2H3
• InChI Key： QYCUBRKBUVRFKJ-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)CCC)=O

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 2-Chloro-N-ethyl-N-propylacetamide

Professional Introduction to 2-Chloro-N-ethyl-N-propylacetamide (CAS No. 87814-96-8)

2-Chloro-N-ethyl-N-propylacetamide, with the chemical formula C₈H₁₃ClNO, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique CAS number 87814-96-8, has garnered attention due to its versatile applications in the development of novel agrochemicals and pharmaceutical intermediates. The structural features of this amide derivative, particularly the presence of a chloro substituent and a propyl chain, contribute to its reactivity and utility in synthetic pathways.

The synthesis of 2-Chloro-N-ethyl-N-propylacetamide involves a series of well-defined chemical reactions that highlight the compound's role as a building block in organic synthesis. The chloro group on the acetamide moiety enhances its participation in nucleophilic substitution reactions, making it a valuable intermediate for constructing more complex molecules. Recent advancements in catalytic methods have further optimized the production of this compound, improving yield and purity while reducing environmental impact.

In the realm of pharmaceutical research, 2-Chloro-N-ethyl-N-propylacetamide has been explored for its potential as a precursor in the synthesis of bioactive molecules. Its structural motif is reminiscent of several pharmacophores found in therapeutic agents, suggesting that it could serve as a scaffold for drug discovery programs. For instance, modifications to the propyl chain or the ethyl group might yield derivatives with enhanced binding affinity to biological targets, such as enzymes or receptors.

Recent studies have also highlighted the compound's utility in the development of novel agrochemicals. The chloro and amide functionalities make it a suitable candidate for designing compounds that exhibit herbicidal or pesticidal properties. Researchers have been particularly interested in its ability to interact with biological systems at the molecular level, potentially leading to the creation of environmentally friendly alternatives to conventional agrochemicals.

The role of computational chemistry in understanding the reactivity and properties of 2-Chloro-N-ethyl-N-propylacetamide cannot be overstated. Advanced molecular modeling techniques have enabled scientists to predict how this compound might behave in different reaction conditions, thereby facilitating the design of more efficient synthetic routes. These computational studies have also provided insights into its potential interactions with biological targets, aiding in the rational design of derivatives with improved pharmacological profiles.

From an industrial perspective, the production and application of 2-Chloro-N-ethyl-N-propylacetamide require stringent quality control measures to ensure consistency and safety. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets the necessary specifications for pharmaceutical or agrochemical use. Additionally, ongoing research into green chemistry principles has encouraged the development of more sustainable synthetic methods, reducing waste and energy consumption without compromising efficiency.

The future prospects for 2-Chloro-N-ethyl-N-propylacetamide are promising, with ongoing research exploring new synthetic pathways and applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and agrochemical innovation. Its versatility and reactivity make it a valuable tool for chemists and biologists alike, driving advancements across multiple scientific disciplines.